Cas no 81766-14-5 (5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene)

• Product Name: 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene
• CAS No: 81766-14-5
• MF: C₁₂H₁₄N₂S₂
• MW: 250.382959842682
• CID: 6296591
• PubChem ID: 7887752
• Update Time: 2025-06-28

5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene
• AB00992270-01
• 81766-14-5
• CCG-314760
• Z20231977
• AKOS033737419
• EN300-26615351
• 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene

• Inchi： 1S/C12H14N2S2/c1-7-13-11(15-2)10-8-5-3-4-6-9(8)16-12(10)14-7/h3-6H2,1-2H3
• InChI Key： LJTLMMFEQYJNJA-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=C(C)N=2)SC)C2=C1CCCC2

Computed Properties

• Exact Mass: 250.05984080g/mol
• Monoisotopic Mass: 250.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene

Introduction to 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2,4,6-tetraene (CAS No. 81766-14-5)

5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2,4,6-tetraene, with the CAS number 81766-14-5, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound belongs to the class of tricyclic compounds and is characterized by its intricate ring system and the presence of sulfur and nitrogen heteroatoms.

The molecular structure of 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2,4,6-tetraene is particularly noteworthy for its high degree of unsaturation and the presence of multiple heterocyclic rings. The compound's core structure consists of a tricyclic system with a central seven-membered ring fused to two five-membered rings, one of which contains a sulfur atom and the other a nitrogen atom. This unique arrangement imparts specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

In terms of chemical synthesis, the preparation of 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2,4,6-tetraene typically involves multi-step processes that require precise control over reaction conditions to achieve the desired product with high purity and yield. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the synthesis of this compound, making it more accessible for further study and application.

The biological activity of 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2,4,6-tetraene has been a focus of several research studies. Initial investigations have shown that this compound exhibits potent antimicrobial properties against a range of bacterial strains, including both Gram-positive and Gram-negative species. Additionally, it has demonstrated antifungal activity against various fungal pathogens, making it a promising candidate for the development of new therapeutic agents.

Beyond its antimicrobial properties, 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2,4,6-tetraene has also been explored for its potential as an antioxidant agent. Studies have indicated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of developing treatments for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In the realm of drug discovery and development, 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2,4,6-tetraene has shown promise as a lead compound for the design of novel therapeutic agents. Its unique structural features provide a solid foundation for structure-based drug design approaches aimed at optimizing its biological activity and pharmacokinetic properties.

Clinical trials involving derivatives of 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2,4,6-tetraene are currently underway to evaluate their safety and efficacy in treating various medical conditions. Preliminary results from these trials have been encouraging, with several compounds showing significant therapeutic potential without major adverse effects.

The environmental impact of 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2,4,6-tetraene is another area of active research. Studies are being conducted to assess its biodegradability and potential ecological effects to ensure that its use in pharmaceuticals and other applications is sustainable and environmentally friendly.

In conclusion, 5-methyl-3-(methylsulfanyl)-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2,4,6-tetraene (CAS No. 81766-14-5) is a multifaceted compound with a wide range of potential applications in chemistry and biology. Its unique structural features and diverse biological activities make it an exciting subject for ongoing research and development efforts aimed at harnessing its full potential for the benefit of human health and environmental sustainability.